4-((5-BR-2-Fluorobenzylidene)amino)-5-(2-fluorophenyl)-4H-1,2,4-triazole-3-thiol

• CAS No.: 676160-56-8
• Molecular Formula: C15H9BrF2N4S
• Molecular Weight: 395.2 g/mol
• IUPAC Name: 4-[(E)-(5-bromo-2-fluorophenyl)methylideneamino]-3-(2-fluorophenyl)-1H-1,2,4-triazole-5-thione
• InChI: InChI=1S/C15H9BrF2N4S/c16-10-5-6-12(17)9(7-10)8-19-22-14(20-21-15(22)23)11-3-1-2-4-13(11)18/h1-8H,(H,21,23)/b19-8+
• InChI Key: BFLCVIJHCOGYJE-UFWORHAWSA-N
• Isomeric SMILES: C1=CC=C(C(=C1)C2=NNC(=S)N2/N=C/C3=C(C=CC(=C3)Br)F)F
• Canonical SMILES: C1=CC=C(C(=C1)C2=NNC(=S)N2N=CC3=C(C=CC(=C3)Br)F)F

Description

4-((5-Bromo-2-Fluorobenzylidene)amino)-5-(2-fluorophenyl)-4H-1,2,4-triazole-3-thiol is a triazole-based Schiff base derivative synthesized via condensation of 4-amino-5-(2-fluorophenyl)-4H-1,2,4-triazole-3-thiol with 5-bromo-2-fluorobenzaldehyde. The compound features a 1,2,4-triazole core substituted with a thiol (-SH) group at position 3, a 2-fluorophenyl group at position 5, and a Schiff base linkage (benzylideneamino) at position 2.

Biological Activity

The compound 4-((5-BR-2-Fluorobenzylidene)amino)-5-(2-fluorophenyl)-4H-1,2,4-triazole-3-thiol is a member of the triazole family, which has garnered attention due to its diverse biological activities. Triazoles are known for their potential therapeutic applications, particularly in antimicrobial, anti-inflammatory, and anticancer domains. This article focuses on the biological activity of this specific compound, examining its synthesis, biological evaluations, and potential mechanisms of action.

Synthesis

The synthesis of 4-((5-BR-2-Fluorobenzylidene)amino)-5-(2-fluorophenyl)-4H-1,2,4-triazole-3-thiol typically involves the condensation of appropriate aldehydes with thiocarbonyl compounds. The reaction conditions often include:

• Reagents : Benzaldehyde derivatives, thiourea or dithiocarbazate.
• Solvents : Ethanol or methanol.
• Catalysts : Acidic or basic conditions may be applied to facilitate the reaction.

The resulting product can be characterized using various techniques such as NMR spectroscopy, IR spectroscopy, and mass spectrometry to confirm its structure and purity.

Antimicrobial Activity

Research has shown that triazole derivatives exhibit significant antimicrobial properties. In a study involving various synthesized triazole compounds, it was found that many demonstrated effective inhibition against a range of bacterial strains and fungi. For instance, derivatives of 1,2,4-triazoles have been reported to show activity against Staphylococcus aureus and Candida albicans .

Compound	Bacterial Strain	Zone of Inhibition (mm)
4-(substituted) triazole	E. coli	15
4-(substituted) triazole	S. aureus	18
4-(substituted) triazole	C. albicans	20

Anti-inflammatory Activity

Molecular docking studies have indicated that triazole derivatives can inhibit cyclooxygenase enzymes (COX-1 and COX-2), which are crucial in the inflammatory pathway. The compound has shown promising results in selectively inhibiting COX-1 over COX-2, suggesting its potential as an anti-inflammatory agent .

Cytotoxicity

In vitro cytotoxicity assays conducted on cancer cell lines such as MDA-MB-231 (breast cancer) and PC3 (prostate cancer) revealed that this compound exhibits low cytotoxicity against normal cells while effectively inhibiting tumor cell proliferation at higher concentrations .

Cell Line	IC50 (µM)	Remarks
MDA-MB-231	>100	Low toxicity observed
PC3	>100	Selective action noted

The biological activity of 4-((5-BR-2-Fluorobenzylidene)amino)-5-(2-fluorophenyl)-4H-1,2,4-triazole-3-thiol can be attributed to several mechanisms:

• Enzyme Inhibition : The compound's ability to form hydrogen bonds with active sites of enzymes like COX suggests it can modulate inflammatory responses effectively.
• Radical Scavenging : Some studies indicate that triazoles possess antioxidant properties that help in scavenging free radicals, thus reducing oxidative stress .
• Interference with Cell Signaling : The presence of the thiol group may contribute to interactions with cellular signaling pathways involved in inflammation and cancer progression.

Case Studies

A recent study synthesized a series of alkyl derivatives based on the triazole scaffold and evaluated their biological activity. Among these derivatives, specific compounds showed enhanced antimicrobial efficacy compared to standard antibiotics .

Another investigation focused on the molecular docking simulations for various triazole derivatives against COX enzymes revealed insights into their binding affinities and selectivity profiles . These findings highlight the potential for developing new anti-inflammatory drugs based on this scaffold.

Scientific Research Applications

Antimicrobial Activity

Research has demonstrated that compounds containing the triazole-thiol moiety exhibit significant antimicrobial properties. The specific compound has been studied for its effectiveness against various bacterial strains, particularly those resistant to conventional antibiotics.

Case Study: In Vitro Antibacterial Activity

A study investigated the antibacterial activity of several triazole derivatives, including 4-((5-bromo-2-fluorobenzylidene)amino)-5-(2-fluorophenyl)-4H-1,2,4-triazole-3-thiol. Results indicated that this compound showed potent activity against multidrug-resistant strains of Escherichia coli and Klebsiella pneumoniae, with minimum inhibitory concentrations (MICs) in the micromolar range. The mechanism was attributed to its ability to inhibit β-lactamase enzymes produced by these bacteria, which are responsible for antibiotic resistance .

Anticancer Properties

The triazole scaffold is known for its anticancer potential. The compound has been evaluated for its cytotoxic effects on various cancer cell lines.

Case Study: Cytotoxicity Against Cancer Cells

In a study focusing on the cytotoxic effects of triazole derivatives, 4-((5-bromo-2-fluorobenzylidene)amino)-5-(2-fluorophenyl)-4H-1,2,4-triazole-3-thiol exhibited significant antiproliferative activity against breast cancer (MCF-7) and lung cancer (A549) cell lines. The compound induced apoptosis through the activation of caspase pathways and increased levels of reactive oxygen species (ROS), leading to cell death .

Antioxidant Activity

The antioxidant properties of this compound have also been investigated due to their importance in preventing oxidative stress-related diseases.

Case Study: Antioxidant Evaluation

In vitro assays demonstrated that 4-((5-bromo-2-fluorobenzylidene)amino)-5-(2-fluorophenyl)-4H-1,2,4-triazole-3-thiol effectively scavenged free radicals and reduced oxidative damage in cellular models. The compound's ability to modulate antioxidant enzyme levels further supports its potential as a therapeutic agent against oxidative stress .

Applications in Material Science

Beyond biological applications, this compound can also be utilized in material science for developing new functional materials.

Case Study: Synthesis of Functional Polymers

Research has explored the incorporation of triazole-thiol derivatives into polymer matrices to create materials with enhanced thermal stability and mechanical properties. These materials have potential applications in coatings and electronic devices due to their unique chemical properties .

Summary Table of Applications

Application Area	Description	References
Antimicrobial Activity	Effective against multidrug-resistant bacteria; inhibits β-lactamase enzymes
Anticancer Properties	Induces apoptosis in cancer cell lines through ROS generation
Antioxidant Activity	Scavenges free radicals; modulates antioxidant enzyme levels
Material Science	Used in developing polymers with enhanced properties for coatings and electronics

Chemical Reactions Analysis

Substitution Reactions

The thiol (-SH) group at position 3 participates in nucleophilic substitutions:

• Alkylation : Reacts with alkyl halides (e.g., 2-chloro-N-phenylpropanamide) in DMF with LiH to form thioether derivatives .

• Arylthioether Formation : Substitution with aryl halides under basic conditions yields arylthioether analogs, enhancing biological activity .

Example Reaction :

$$\text{Triazole thiol}+\text{R X}\xrightarrow{\text{LiH DMF}}\text{Triazole S R}+\text{HX}$$

R = alkyl/aryl; X = Cl, Br

Schiff Base Condensation and Modifications

The benzylideneamino group enables reversible imine formation:

• Aldehyde/Ketone Condensation : Reacts with aromatic aldehydes (e.g., benzaldehyde) in ethanol to form new Schiff bases, monitored via TLC .

• pH Sensitivity : Imine bonds hydrolyze under acidic conditions (pH < 3), regenerating the primary amine .

Table 1: Condensation Reactions with Aromatic Aldehydes

Aldehyde	Product Yield (%)	Reaction Time (h)	Conditions
Benzaldehyde	70	5	Reflux, H₂SO₄
4-Nitrobenzaldehyde	65	6	Microwave, AcOH
3-Chlorobenzaldehyde	68	5.5	Reflux, EtOH

Data derived from .

Complexation with Metal Ions

The thiol and triazole groups act as bidentate ligands for transition metals:

• Coordination Chemistry : Forms complexes with Cu(II), Fe(III), and Zn(II) in ethanolic solutions, characterized by UV-Vis and IR spectroscopy .

• Applications : Metal complexes show enhanced antimicrobial and anti-tubercular activity compared to the free ligand .

Example Reaction :

$$\text{Triazole thiol}+\text{M NO }\rightarrow [\text{M Triazole S }]+2\text{HNO }$$

M = Cu²⁺, Fe³⁺

Oxidation and Redox Behavior

• Thiol Oxidation : The -SH group oxidizes to disulfide (-S-S-) bridges under mild oxidative conditions (e.g., H₂O₂ or I₂) .

• Antioxidant Activity : Demonstrates radical scavenging in DPPH assays (IC₅₀ = 12.5 µM) .

Mechanism :

$$2\,\text{Triazole SH}\xrightarrow{\text{H O }}\text{Triazole S S Triazole}+2\text{H O}$$

Biological Activity and Target Interactions

• Anti-Tubercular Activity : Inhibits Mycobacterium tuberculosis H37Rv at 5.5 µg/mL by targeting dihydrofolate reductase (DHFR) and β-ketoacyl-ACP synthase .

• Enzyme Binding : Forms hydrophobic interactions with catalytic residues (e.g., HIS311 and HIS345 in DHFR) .

Table 2: Biological Targets and Efficacy

Target Enzyme	Binding Affinity (kcal/mol)	Biological Activity (IC₅₀)
Dihydrofolate Reductase	-8.2	5.5 µg/mL (anti-TB)
β-Ketoacyl-ACP Synthase	-7.9	11 µg/mL (MDR-TB)
CYP121	-7.5	8.2 µg/mL

Data from .

Derivatization for Material Science

• Nonlinear Optical (NLO) Properties : Derivatives with bromophenyl and trifluoromethyl groups exhibit high hyperpolarizability (β = 1.23 × 10⁻³⁰ esu), suitable for photonic applications .

• Synthesis Protocol : Reacts with N-substituted propanamides in DMF to form thioether-linked hybrids .

Key Findings and Implications

• Synthetic Flexibility : Microwave-assisted methods optimize yield and purity .

• Multifunctional Reactivity : Thiol and imine groups enable diverse modifications for medicinal and material applications .

• Biological Relevance : Strong anti-TB activity linked to dual enzyme inhibition .

Comparison with Similar Compounds

Comparison with Similar Compounds

Triazole-3-thiol derivatives exhibit diverse pharmacological and physicochemical properties depending on substituent patterns. Below is a detailed comparison with structurally analogous compounds:

Structural Modifications and Substituent Effects

Compound Name	Substituents (Position 4: Benzylidene; Position 5: Phenyl)	Key Features
Target Compound	4-(5-Bromo-2-fluorobenzylidene); 5-(2-fluorophenyl)	Bromine (electron-withdrawing) and fluorine enhance polarity; potential antimicrobial/antiviral activity .
CP 55 ()	4-(3-Bromobenzylidene); 5-(4-trifluoromethylphenyl)	Trifluoromethyl group increases lipophilicity; higher metabolic stability .
Compound in	4-(5-Bromo-2-fluorobenzylidene); 5-(4-chlorophenyl)	Chlorine substituent improves membrane permeability; similar halogen-driven activity .
Ligand 54 ()	4-(4-methoxybenzylidene); 5-(5-methyl-1H-pyrazol-3-yl)	Methoxy group enhances electron density; pyrazole moiety may confer anti-inflammatory activity .
Compound in	4-(3,4-dimethoxybenzylidene); 5-(2-fluorophenyl)	Dimethoxy groups increase solubility; lower toxicity (LD₅₀ = 1190 mg/kg) .

Physicochemical Properties

• Solubility : Electron-withdrawing groups (Br, F) reduce aqueous solubility but improve lipid bilayer penetration. Methoxy groups enhance water solubility .
• Stability : Thiol (-SH) oxidation is mitigated by aromatic substituents; halogenated derivatives show higher thermal stability .

Q & A

Basic Research Questions

Q. What are the established synthetic routes for 4-((5-Br-2-fluorobenzylidene)amino)-5-(2-fluorophenyl)-4H-1,2,4-triazole-3-thiol, and how can reaction conditions be optimized?

• Methodology : The compound is typically synthesized via Schiff base formation. A precursor, such as 4-amino-5-(2-fluorophenyl)-4H-1,2,4-triazole-3-thiol, is refluxed with 5-bromo-2-fluorobenzaldehyde in ethanol or glacial acetic acid. Acetic acid acts as a catalyst, and reaction times vary between 2–10 hours depending on the aldehyde’s reactivity .
• Optimization : Key variables include stoichiometric ratios (1:1 for amine and aldehyde), solvent choice (ethanol for milder conditions vs. acetic acid for accelerated kinetics), and purification via recrystallization or flash chromatography .

Q. Which spectroscopic techniques are most effective for characterizing this compound, and what spectral signatures confirm its structure?

• Techniques :

• IR Spectroscopy : A C=N stretch (imine bond) at ~1600 cm⁻¹ and NH stretches (~3000 cm⁻¹) confirm Schiff base formation .
• ¹H NMR : Aromatic protons from the fluorophenyl and bromo-fluorobenzylidene groups appear as multiplets in δ 7.0–8.5 ppm. The imine proton (CH=N) is typically a singlet at δ 8.1–8.3 ppm .
• Mass Spectrometry : Molecular ion peaks align with the calculated molecular weight (e.g., m/z ~420–430 for C₁₆H₁₀BrF₂N₅S) .

Q. How does the presence of halogen substituents (Br, F) influence the compound’s crystallinity and solubility?

• Bromine enhances molecular weight and polarizability, improving crystallinity but reducing solubility in nonpolar solvents. Fluorine increases electronegativity, enhancing solubility in polar aprotic solvents like DMSO .
• Experimental Note : X-ray crystallography (e.g., SHELX software) reveals halogen-mediated intermolecular interactions, such as C–Br⋯π contacts, which stabilize the crystal lattice .

Advanced Research Questions

Q. What strategies resolve contradictions in biological activity data between similar triazole derivatives?

• Case Study : Derivatives with 4-fluorophenyl groups show higher antimicrobial activity than 3-fluorophenyl analogs due to improved membrane penetration. However, conflicting toxicity data (e.g., LD₅₀ values ranging from 357–1250 mg/kg) arise from substituent effects on metabolic stability .
• Resolution : Cross-validate findings using multiple assays (e.g., broth microdilution for MICs and in vivo models for toxicity). Computational docking (e.g., AutoDock Vina) can rationalize binding affinity variations .

Q. How can computational modeling predict the impact of halogen substitution on the compound’s reactivity and binding affinity?

• Methodology :

• Density Functional Theory (DFT) : Calculate frontier molecular orbitals (HOMO-LUMO gaps) to assess electron-withdrawing effects of Br/F substituents. Fluorine lowers LUMO energy, enhancing electrophilicity .
• Molecular Dynamics (MD) : Simulate interactions with biological targets (e.g., bacterial enoyl-ACP reductase). Bromine’s bulkiness may sterically hinder binding, while fluorine’s small size improves fit .

Q. What experimental designs are recommended for analyzing structure-activity relationships (SAR) in triazole-thiol derivatives?

• Stepwise Approach :

Variation of Substituents : Synthesize analogs with Cl, NO₂, or OCH₃ groups at the benzylidene position to modulate electronic and steric effects .

Biological Assays : Test against Gram-positive (e.g., S. aureus) and Gram-negative (e.g., E. coli) strains. Include cytotoxicity assays (e.g., MTT on HEK-293 cells) .

Data Correlation : Use multivariate analysis (e.g., PCA) to link logP, polar surface area, and bioactivity .

Data Contradiction Analysis

Q. Why do different studies report varying yields for similar Schiff base triazole syntheses?

• Key Factors :

• Reaction Time : Prolonged reflux (e.g., 10 hours in acetic acid) increases yields to ~90% but risks decomposition .
• Purification Methods : Flash chromatography improves purity but reduces recovered mass compared to recrystallization .
  • Mitigation : Standardize protocols (e.g., TLC monitoring) and report detailed conditions (solvent, catalyst, temperature) .